- Thiophene as a Structure Element in Pharmacologically Active Compounds, No pp.; 1985, 1985, , From No pp.
Cas no 1629369-58-9 (2H-Thieno[2,3-e]-1,2-thiazine-3-carboxylic acid, 4-hydroxy-6-methoxy-, methyl ester, 1,1-dioxide)
![2H-Thieno[2,3-e]-1,2-thiazine-3-carboxylic acid, 4-hydroxy-6-methoxy-, methyl ester, 1,1-dioxide structure](https://ossimg.kuujia.com/scimg/1629500/1629369-58-9x500.png)
1629369-58-9 structure
Product Name:2H-Thieno[2,3-e]-1,2-thiazine-3-carboxylic acid, 4-hydroxy-6-methoxy-, methyl ester, 1,1-dioxide
CAS No:1629369-58-9
MF:C9H9NO6S2
MW:291.30086016655
CID:5601840
Update Time:2023-08-30
2H-Thieno[2,3-e]-1,2-thiazine-3-carboxylic acid, 4-hydroxy-6-methoxy-, methyl ester, 1,1-dioxide Chemical and Physical Properties
Names and Identifiers
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- 2H-Thieno[2,3-e]-1,2-thiazine-3-carboxylic acid, 4-hydroxy-6-methoxy-, methyl ester, 1,1-dioxide
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- Inchi： 1S/C9H9NO6S2/c1-15-5-3-4-8(17-5)7(11)6(9(12)16-2)10-18(4,13)14/h3,10-11H,1-2H3
- InChI Key： QONPXVVIEZNBAX-UHFFFAOYSA-N
- SMILES： O=S1(NC(C(OC)=O)=C(C2SC(OC)=CC1=2)O)=O
2H-Thieno[2,3-e]-1,2-thiazine-3-carboxylic acid, 4-hydroxy-6-methoxy-, methyl ester, 1,1-dioxide Production Method
Production Method 1
Reaction Conditions
1.1R:HCl, R:Na, S:MeOH
2.1R:t-BuOK, S:THF
2.1R:t-BuOK, S:THF
Reference
2H-Thieno[2,3-e]-1,2-thiazine-3-carboxylic acid, 4-hydroxy-6-methoxy-, methyl ester, 1,1-dioxide Raw materials
2H-Thieno[2,3-e]-1,2-thiazine-3-carboxylic acid, 4-hydroxy-6-methoxy-, methyl ester, 1,1-dioxide Preparation Products
2H-Thieno[2,3-e]-1,2-thiazine-3-carboxylic acid, 4-hydroxy-6-methoxy-, methyl ester, 1,1-dioxide Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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